2-(4-chloro-3-methylphenoxy)-N-(6-methoxypyrimidin-4-yl)acetamide

• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-(6-methoxypyrimidin-4-yl)acetamide
• InChI: InChI=1S/C14H14ClN3O3/c1-9-5-10(3-4-11(9)15)21-7-13(19)18-12-6-14(20-2)17-8-16-12/h3-6,8H,7H2,1-2H3,(H,16,17,18,19)
• InChI Key: WCFWKWGTOHIDGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)NC2=CC(=NC=N2)OC)Cl
• Molecular Formula: C14H14ClN3O3
• Molecular Weight: 307.73 g/mol

Description

2-(4-chloro-3-methylphenoxy)-N-(6-methoxypyrimidin-4-yl)acetamide, also known as CP-690,550, is a chemical compound that has been studied for its potential use in treating autoimmune diseases. It was first synthesized in 2003 and has since undergone extensive research to determine its mechanism of action and potential applications in the field of medicine.

Scientific Research Applications

Synthetic Organic Chemistry Applications

The compound falls within the category of organic molecules with potential utility in synthetic chemistry. Its structural features suggest its use as a precursor or intermediate in the synthesis of various organic compounds. For instance, the synthesis and process research on related compounds, like 4,6-dichloro-2-methylpyrimidine, showcase the methodology for preparing compounds with similar structural motifs for applications in anticancer drug synthesis (Guo Lei-ming, 2012). Such research indicates the potential of "2-(4-chloro-3-methylphenoxy)-N-(6-methoxypyrimidin-4-yl)acetamide" in contributing to the development of pharmacologically active molecules through synthetic routes.

Environmental Science Applications

In the context of environmental science, research on the metabolism and environmental fate of structurally similar chloroacetamide herbicides and their metabolites in human and rat liver microsomes highlights the importance of understanding the environmental impact and degradation pathways of such compounds (S. Coleman et al., 2000). These studies provide insights into how compounds like "this compound" might behave in biological and environmental systems, which is crucial for assessing their safety and ecological effects.

Pharmacological Applications

While the request was to exclude drug use and side effects, it is worth noting that the chemical structure of "this compound" suggests potential for pharmacological investigation. Research into similar compounds, such as the synthesis, characterization, and antimicrobial evaluation of novel imines and thiazolidinones derived from related structures, indicates their potential use as antimicrobial agents (N. Fuloria et al., 2009). This highlights a broader trend in exploring compounds with chloro and methoxy pyrimidinyl moieties for therapeutic applications.